Cas no 2228746-46-9 (tert-butyl N-{4-2-(1-aminocyclopropyl)propan-2-ylphenyl}carbamate)

• Product Name: tert-butyl N-{4-2-(1-aminocyclopropyl)propan-2-ylphenyl}carbamate
• CAS No: 2228746-46-9
• MF: C₁₇H₂₆N₂O₂
• MW: 290.400544643402
• CID: 6319587
• PubChem ID: 165710321
• Update Time: 2025-05-21

tert-butyl N-{4-2-(1-aminocyclopropyl)propan-2-ylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{4-2-(1-aminocyclopropyl)propan-2-ylphenyl}carbamate
• EN300-1878097
• tert-butyl N-{4-[2-(1-aminocyclopropyl)propan-2-yl]phenyl}carbamate
• 2228746-46-9

• Inchi： 1S/C17H26N2O2/c1-15(2,3)21-14(20)19-13-8-6-12(7-9-13)16(4,5)17(18)10-11-17/h6-9H,10-11,18H2,1-5H3,(H,19,20)
• InChI Key： UJRICODVIXXGKR-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1)C(C)(C)C1(CC1)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 290.199428076g/mol
• Monoisotopic Mass: 290.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-{4-2-(1-aminocyclopropyl)propan-2-ylphenyl}carbamate

Comprehensive Guide to tert-butyl N-{4-2-(1-aminocyclopropyl)propan-2-ylphenyl}carbamate (CAS No. 2228746-46-9)

tert-butyl N-{4-2-(1-aminocyclopropyl)propan-2-ylphenyl}carbamate (CAS No. 2228746-46-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to as a carbamate derivative, plays a crucial role in the synthesis of bioactive molecules. Its unique structure, featuring a tert-butyl group and an aminocyclopropyl moiety, makes it a valuable intermediate in drug discovery and development.

The chemical properties of tert-butyl N-{4-2-(1-aminocyclopropyl)propan-2-ylphenyl}carbamate are of particular interest to researchers. With a molecular formula that includes both aromatic and aliphatic components, this compound exhibits moderate solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dichloromethane. Its stability under various conditions makes it suitable for use in multi-step synthetic processes, a feature highly sought after in medicinal chemistry.

One of the most common questions about this compound relates to its applications in drug discovery. Recent trends in pharmaceutical research highlight the importance of cycloalkylamine derivatives as building blocks for novel therapeutics. The aminocyclopropyl group in this compound is particularly valuable for creating kinase inhibitors and GPCR-targeted drugs, which are currently hot topics in cancer and neurological disorder research.

From a synthetic chemistry perspective, tert-butyl N-{4-2-(1-aminocyclopropyl)propan-2-ylphenyl}carbamate serves as a versatile intermediate. Its carbamate protection allows for selective deprotection strategies, making it useful in peptide synthesis and combinatorial chemistry. Many researchers are exploring its potential in creating prodrug formulations, especially for compounds requiring targeted delivery systems.

The market demand for such specialized intermediates has been steadily increasing. Pharmaceutical companies and contract research organizations (CROs) are actively seeking high-quality tert-butyl carbamate derivatives to accelerate their drug development programs. This compound's unique structural features make it particularly valuable for creating small molecule therapeutics with improved pharmacokinetic properties.

Recent advances in green chemistry have also impacted the synthesis and application of this compound. Researchers are developing more efficient and environmentally friendly methods for producing tert-butyl N-{4-2-(1-aminocyclopropyl)propan-2-ylphenyl}carbamate, focusing on catalytic processes and atom economy. These developments align with the growing emphasis on sustainable pharmaceutical manufacturing practices.

Quality control is another critical aspect when working with this compound. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are essential for verifying the purity and identity of tert-butyl N-{4-2-(1-aminocyclopropyl)propan-2-ylphenyl}carbamate. Proper storage conditions, typically under inert atmosphere at low temperatures, help maintain its stability over extended periods.

The future prospects for this compound appear promising, particularly in the field of personalized medicine. Its structural versatility makes it suitable for creating tailored therapeutic agents, addressing the growing need for precision medicine solutions. Additionally, its potential applications in bioconjugation chemistry are being explored for developing novel diagnostic tools and targeted therapies.

For researchers and manufacturers working with tert-butyl N-{4-2-(1-aminocyclopropyl)propan-2-ylphenyl}carbamate, understanding its structure-activity relationships is crucial. The compound's ability to influence molecular interactions and biological activity makes it a valuable tool in rational drug design approaches. Ongoing studies continue to reveal new applications for this versatile chemical building block.

In conclusion, tert-butyl N-{4-2-(1-aminocyclopropyl)propan-2-ylphenyl}carbamate (CAS No. 2228746-46-9) represents an important class of chemical intermediates with wide-ranging applications in pharmaceutical research and development. Its unique structural features, combined with growing market demand and evolving synthetic methodologies, position this compound as a valuable asset in modern drug discovery efforts.